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Compound of Interest

Compound Name: DPM-1001 trihydrochloride

Cat. No.: B11934143 Get Quote

For researchers, scientists, and professionals in drug development, the proper handling and

disposal of chemical compounds are paramount to ensuring laboratory safety and

environmental protection. This guide provides a detailed, step-by-step procedure for the safe

disposal of DPM-1001 trihydrochloride, a potent and selective inhibitor of protein-tyrosine

phosphatase 1B (PTP1B). While the Safety Data Sheet (SDS) for DPM-1001 trihydrochloride
classifies it as not a hazardous substance or mixture, adherence to rigorous disposal protocols

is essential due to its biological activity and the general principles of laboratory safety.[1]

Immediate Safety and Handling Precautions
Before initiating any disposal procedures, it is crucial to be equipped with the appropriate

personal protective equipment (PPE) and to be aware of the necessary first aid measures.

Personal Protective Equipment (PPE):

Equipment Specification Rationale

Eye Protection
Safety glasses with side-

shields or goggles

Prevents accidental splashes

to the eyes.

Hand Protection
Compatible chemical-resistant

gloves (e.g., nitrile rubber)
Avoids direct skin contact.

Body Protection Laboratory coat
Protects skin and personal

clothing from contamination.
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First Aid Measures:

Exposure Route Procedure

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the

upper and lower eyelids. Seek medical

attention.[1]

Skin Contact

Wash off with soap and plenty of water. Remove

contaminated clothing. Seek medical attention if

irritation develops.[1]

Inhalation
Move the person to fresh air. If not breathing,

give artificial respiration. Consult a physician.[1]

Ingestion

Do NOT induce vomiting. Never give anything

by mouth to an unconscious person. Rinse

mouth with water and consult a physician.[1]

Step-by-Step Disposal Protocol
The following protocol outlines the recommended procedure for the disposal of DPM-1001
trihydrochloride in a laboratory setting. This process is designed to be straightforward and to

minimize any potential risks.

Workflow for DPM-1001 Trihydrochloride Disposal:
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Preparation

Disposal Steps

Finalization

1. Wear Appropriate PPE
(Gloves, Goggles, Lab Coat)

2. Consult Institutional
EHS Guidelines

Prerequisite

3. Segregate Waste:
Keep DPM-1001 separate from

incompatible chemicals.

Proceed if compliant

4. Label Waste Container:
'Non-Hazardous Chemical Waste'

'DPM-1001 trihydrochloride'

5. Place in a designated,
sealed, and leak-proof container.

6. Store waste container in a
designated secondary containment area.

7. Arrange for pickup by the
institutional hazardous waste program.

8. Document the disposal in the
laboratory's chemical inventory.

Final Step

Click to download full resolution via product page

A step-by-step workflow for the proper disposal of DPM-1001 trihydrochloride.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 6 Tech Support

https://www.benchchem.com/product/b11934143?utm_src=pdf-body-img
https://www.benchchem.com/product/b11934143?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b11934143?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Detailed Experimental Protocols
Accidental Release Measures:

In the event of a spill, the following steps should be taken to contain and clean up the material

safely.

Evacuate and Ventilate: Ensure the area is well-ventilated. Evacuate non-essential

personnel from the immediate vicinity of the spill.[1]

Containment: Prevent further leakage or spillage if it is safe to do so. Do not allow the

chemical to enter drains or watercourses.[1]

Absorption: For liquid spills, absorb the solution with an inert, non-combustible material such

as vermiculite, sand, or earth. For solid spills, carefully sweep or scoop up the material,

avoiding dust formation.

Decontamination: Decontaminate the spill area and any affected equipment by scrubbing

with a suitable solvent like alcohol.[1]

Collection and Disposal: Collect the absorbed material and contaminated cleaning supplies

into a designated, labeled waste container for disposal according to the institutional

guidelines.[1]

Waste Treatment and Disposal:

The primary method for the disposal of DPM-1001 trihydrochloride is through your

institution's chemical waste program.

Segregation: Collect waste DPM-1001 trihydrochloride, including any contaminated

materials, in a dedicated and clearly labeled waste container.

Labeling: The container must be labeled with the full chemical name: "DPM-1001
trihydrochloride". While not classified as hazardous, it is good practice to note that it is a

biologically active compound.

Storage: Store the sealed waste container in a designated, secure area, away from

incompatible materials, until it is collected by the environmental health and safety (EHS)
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department or a licensed waste disposal contractor.

Regulatory Compliance: Disposal must be conducted in accordance with all applicable

federal, state, and local regulations.[1] Always consult your institution's EHS department for

specific guidance.

Quantitative Data Summary
The following table summarizes the key quantitative information available for DPM-1001
trihydrochloride.

Property Value

Molecular Formula C₃₅H₆₀Cl₃N₃O₃

Molecular Weight 677.23 g/mol [1]

Storage Temperature (Solid) -20°C (for up to 2 years)

Storage Temperature (in DMSO) -80°C (for up to 6 months)

By adhering to these procedures, laboratory professionals can ensure the safe handling and

disposal of DPM-1001 trihydrochloride, fostering a secure research environment and

maintaining regulatory compliance.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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